Cas no 123788-00-1 (7-Acetyltetrazolo[1,5-a]pyridine)

• Product Name: 7-Acetyltetrazolo[1,5-a]pyridine
• CAS No: 123788-00-1
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 2104096
• Update Time: 2023-08-03

7-Acetyltetrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-tetrazolo[1,5-a]pyridin-7-ylEthanone
• 7-Acetyltetrazolo[1,5-a]pyridine

• Inchi： 1S/C7H6N4O/c1-5(12)6-2-3-11-7(4-6)8-9-10-11/h2-4H,1H3
• InChI Key： AHEPPTKFVHPOET-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CN2C(C=1)=NN=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: -0.4
• Topological Polar Surface Area: 60.2